3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid

• IUPAC Name: 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid
• InChI: InChI=1S/C9H13N3O4S/c13-9(14)3-4-12(7-1-2-7)17(15,16)8-5-10-6-11-8/h5-7H,1-4H2,(H,10,11)(H,13,14)
• InChI Key: KYFHEMMJJJLEAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCC(=O)O)S(=O)(=O)C2=CN=CN2
• Molecular Formula: C9H13N3O4S
• Molecular Weight: 259.28 g/mol

Description

3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid involves its binding to the GABAB receptor. This binding results in the inhibition of the release of neurotransmitters such as glutamate and GABA. The inhibition of these neurotransmitters leads to the analgesic effects observed in studies.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on the central nervous system. It has been found to have analgesic effects and has been studied for its potential use in the treatment of chronic pain. It has also been found to have anxiolytic effects and has been studied for its potential use in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid in lab experiments is its selectivity for the GABAB receptor. This selectivity allows for more targeted studies of the effects of the compound on the central nervous system. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of the compound can lead to liver toxicity.

Future Directions

There are several future directions for the study of 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid. One direction is the further study of its potential use in the treatment of chronic pain and anxiety disorders. Another direction is the study of its potential use in the treatment of other central nervous system disorders such as epilepsy and depression. Additionally, further studies are needed to determine the optimal dosage and administration of the compound to minimize potential toxicity.

Synthesis Methods

The synthesis of 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid involves the reaction of cyclopropylamine with 1H-imidazole-5-sulfonyl chloride followed by the addition of acryloyl chloride. This method has been reported in the literature and has been optimized to yield high purity of the compound.

Scientific Research Applications

3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid has been found to have potential applications in various fields of scientific research. It has been studied for its effects on the central nervous system and has been found to act as a selective antagonist of the GABAB receptor. It has also been studied for its potential use in the treatment of chronic pain and has been found to have analgesic effects.